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Compound of Interest

Compound Name: Urethane-13C,15N

Cat. No.: B15558035

Essential Safety and Handling Guide for
Urethane-13C,15N

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Urethane-13C,15N. Urethane is recognized as a probable human
carcinogen, a mutagen, and a teratogen, necessitating stringent safety measures to minimize
exposure.[1][2] The following procedures are designed to ensure the safe handling of this
compound in a laboratory setting.

Health Hazard Information

Urethane can be absorbed through the skin and is harmful if inhaled or ingested.[1] Acute
exposure can lead to irritation of the eyes, skin, and respiratory tract, with higher exposures
potentially causing dizziness, headache, and nausea.[1] Chronic exposure carries more severe
risks, including potential damage to the kidneys, liver, brain, and bone marrow.[1]

Quantitative Data Summary

While specific occupational exposure limits for Urethane-13C,15N have not been established,
the data for urethane and related compounds provide a baseline for safe handling.[1][2][3] All
contact with urethane should be minimized to the lowest possible level.[2]
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Property Value

Chemical Formula Cs3H7NO:2 (for unlabeled urethane)
Appearance Colorless crystals or white powder[4]
Boiling Point 182-184 °CJ[4][5]

Melting Point 47-51 °C[5]

Vapor Pressure 10 mm Hg @ 77.8 °C[5]

Solubility Soluble in water and alcohol[4]

Oral LD50 (Rat) 1809 mg/kg[4][5]

No specific limits established for Urethane.[1][2]
For related isocyanates (TDI and MDI), the
Occupational Exposure Limits OSHA Permissible Exposure Limit (PEL) is 0.02
ppm (Ceiling), and the ACGIH Threshold Limit
Value (TLV) is 0.005 ppm (8-hour TWA).[3]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Designated Area: All work with Urethane-13C,15N must be conducted in a designated area,
such as a certified chemical fume hood.[2]

Ventilation: Ensure adequate ventilation to keep airborne concentrations below exposure
limits.[5]

Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible.[5]

. Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.[5]
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o Eye Protection: Use chemical splash goggles or a face shield.[5]
o Lab Coat: A lab coat or chemical-resistant apron is mandatory to prevent skin contact.[5]

o Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator is required.[6]

3. Handling and Experimental Work:

e Weighing: Handle solid Urethane-13C,15N in a fume hood to avoid inhalation of dust.
e Solution Preparation: Prepare solutions within the fume hood.

o Spill Prevention: Use secondary containment for all containers of Urethane-13C,15N.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[5]

4., Storage:
o Container: Store Urethane-13C,15N in a tightly sealed, properly labeled container.

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[7]

e Security: Store in a locked cabinet or area with restricted access.[5]

Disposal Plan

o Waste Collection: All waste materials contaminated with Urethane-13C,15N, including empty
containers, disposable PPE, and spill cleanup materials, must be collected in a designated,
sealed hazardous waste container.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name.

o Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[7]
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Visual Workflow for Handling Urethane-13C,15N

Workflow for Safe Handling of Urethane-13C,15N
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Caption: This diagram outlines the procedural steps for the safe handling of Urethane-
13C,15N.

Personal Protective Equipment (PPE) Selection
Logic

PPE Selection for Handling Urethane-13C,15N

Standard PPE:
- Chemical-resistant gloves
- Safety goggles
- Lab coat

Potential for Splash, Dust, or Aerosol Generation?

Yes, splash potential |Yes, dust/aerosol potential igh concentration or large volume spill

Enhanced PPE: Enhanced PPE: Full Protection:

- Standard PPE PLUS - Standard PPE PLUS - Chemical-resistant suit

- Eace shield - NIOSH-approved respirator - Full-face respirator
- Double gloves

Click to download full resolution via product page

Caption: This flowchart guides the selection of appropriate PPE based on the handling risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13C,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558035#personal-protective-equipment-for-

handling-urethane-13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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